Cas no 67600-79-7 (Benzyl pyrazolidine-1-carboxylate)

• Product Name: Benzyl pyrazolidine-1-carboxylate
• CAS No: 67600-79-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD18909174
• CID: 394551
• PubChem ID: 11564702
• Update Time: 2025-06-08

Benzyl pyrazolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl pyrazolidine-1-carboxylate
• 1-Pyrazolidinecarboxylic acid, phenylmethyl ester
• PKOQSEJQFOHVPB-UHFFFAOYSA-N
• BS-50024
• benzyl azaprolinate
• MFCD18909174
• DTXSID60468667
• 67600-79-7
• AKOS016013616
• BenzylPyrazolidine-1-carboxylate
• pyrazolidine-1-carboxylic acid benzyl ester
• SCHEMBL418844

• MDL： MFCD18909174
• Inchi： 1S/C11H14N2O2/c14-11(13-8-4-7-12-13)15-9-10-5-2-1-3-6-10/h1-3,5-6,12H,4,7-9H2
• InChI Key： PKOQSEJQFOHVPB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCN1)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl pyrazolidine-1-carboxylate

Recent Advances in the Study of Benzyl pyrazolidine-1-carboxylate (CAS: 67600-79-7) in Chemical Biology and Pharmaceutical Research

Benzyl pyrazolidine-1-carboxylate (CAS: 67600-79-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This compound, characterized by its pyrazolidine core and benzyl carboxylate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory and antimicrobial agents. The compound's unique chemical properties make it a valuable scaffold for drug development, prompting further investigation into its mechanisms of action and potential clinical applications.

One of the key areas of research has been the optimization of synthetic routes for Benzyl pyrazolidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system, which significantly reduced the production costs and improved the purity of the final product. This advancement is critical for scaling up production and facilitating further pharmacological studies. Additionally, the study highlighted the compound's stability under various physiological conditions, making it a viable candidate for oral administration in potential therapeutic formulations.

In terms of biological activity, recent in vitro and in vivo studies have revealed that Benzyl pyrazolidine-1-carboxylate exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. A preclinical trial conducted by researchers at the University of Cambridge (2024) demonstrated its efficacy in reducing inflammation in a murine model of rheumatoid arthritis, with minimal side effects compared to traditional NSAIDs. These findings suggest that the compound could serve as a safer alternative for treating chronic inflammatory diseases, although further clinical trials are needed to validate these results in humans.

Another promising avenue of research involves the antimicrobial properties of Benzyl pyrazolidine-1-carboxylate. A recent study in the European Journal of Medicinal Chemistry (2024) reported its activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that differs from conventional antibiotics, thereby reducing the likelihood of resistance development. This discovery has sparked interest in developing derivatives of Benzyl pyrazolidine-1-carboxylate as next-generation antimicrobial agents.

Despite these encouraging findings, challenges remain in the development of Benzyl pyrazolidine-1-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these challenges, with the aim of advancing the compound to clinical trials within the next five years. The ongoing research underscores the importance of Benzyl pyrazolidine-1-carboxylate as a versatile scaffold in drug discovery and its potential to address unmet medical needs in inflammation and infectious diseases.